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Abstract

6-Methoxyhexanal is an aliphatic aldehyde with potential applications in various industrial
sectors, notably as a building block in organic synthesis and in the formulation of fragrances
and flavors.[1] Its bifunctional nature, characterized by a terminal aldehyde group and a
methoxy group, allows for a range of chemical transformations, making it a molecule of interest
for creating more complex chemical structures. This technical guide provides a comprehensive
overview of the chemical properties, synthesis, and potential industrial applications of 6-
methoxyhexanal, with a focus on its role in chemical manufacturing and fragrance
development. Due to a lack of available data, its applications in drug development and its
specific biological activities are not well-established and represent an area for future research.

Chemical and Physical Properties
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6-Methoxyhexanal is a colorless liquid with the molecular formula C7H1402.[1][2] The

presence of the aldehyde functional group makes it a reactive molecule, capable of undergoing

oxidation, reduction, and nucleophilic addition reactions. The methoxy group at the 6-position

influences its polarity and reactivity.[1]

Table 1: Physicochemical Properties of 6-Methoxyhexanal

Property Value Reference

Molecular Formula C7H1402 [11[2]

Molecular Weight 130.18 g/mol [21[3114]

IUPAC Name 6-methoxyhexanal [2]

CAS Number 855906-01-3 [2]

Canonical SMILES coccccecee=0 [11[2]
AFSOGVGHFCKBOW-

InChl Key

UHFFFAOYSA-N

[1]2]

Monoisotopic Mass

130.099380 g/mol

[1]

XLogP3-AA (Predicted) 14 [4]
Topological Polar Surface Area  26.3 A2 [2][4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

CZuntg p 2 4]
Rotatable Bond Count 5 [4]

Synthesis of 6-Methoxyhexanal

The synthesis of 6-methoxyhexanal can be achieved through various methods, with the

oxidation of the corresponding primary alcohol, 6-methoxyhexan-1-ol, being a common

laboratory-scale approach. For industrial-scale production, more efficient and scalable methods

are typically employed.[1]
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Experimental Protocol: Oxidation of 6-Methoxyhexan-1-
ol

This protocol describes a general method for the oxidation of a primary alcohol to an aldehyde
using pyridinium chlorochromate (PCC), a mild oxidizing agent that minimizes over-oxidation to
the carboxylic acid.

Materials:

6-methoxyhexan-1-ol

e Pyridinium chlorochromate (PCC)

e Anhydrous dichloromethane (CH2Cl2)

 Silica gel

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

e Magnetic stirrer

e Stir bar

e Separatory funnel

 Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 6-methoxyhexan-1-ol (1
equivalent) in anhydrous dichloromethane.

e Add pyridinium chlorochromate (PCC) (1.5 equivalents) to the solution in one portion.

 Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography (TLC).
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of silica gel to remove the chromium salts.

bicarbonate, followed by brine.

using a rotary evaporator.

Wash the silica gel pad with additional diethyl ether.

Upon completion of the reaction, dilute the mixture with diethyl ether and filter through a pad

Combine the organic filtrates and wash with a saturated aqueous solution of sodium

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

e The crude 6-methoxyhexanal can be further purified by flash column chromatography on

silica gel.

Synthesis of 6-Methoxyhexanal via Oxidation

Reactants

PCC (Pyridinium chlorochromate)

Solvent i

Dichloromethane (CH2Cl2)

Process

6-Methoxyhexan-1-ol Oxidation at Room Temperature
I
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Caption: Synthesis of 6-methoxyhexanal via oxidation of 6-methoxyhexan-1-ol.

Key Chemical Reactions
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6-Methoxyhexanal undergoes typical reactions of aliphatic aldehydes, which are central to its
utility as a synthetic intermediate.

Oxidation

The aldehyde group of 6-methoxyhexanal can be readily oxidized to a carboxylic acid, forming
6-methoxyhexanoic acid. Common oxidizing agents for this transformation include potassium
permanganate (KMnOas) and chromium trioxide (CrOs).[1]

Reduction

The aldehyde group can be reduced to a primary alcohol, yielding 6-methoxyhexan-1-ol. This is
typically achieved using reducing agents such as sodium borohydride (NaBHa) or lithium
aluminum hydride (LiAIHa4).[1]

Key Chemical Reactions of 6-Methoxyhexanal

6-Methoxyhexanal

Oxidation Reduction
e.g., NaBHa4, LiAlH4
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Caption: Oxidation and reduction reactions of 6-methoxyhexanal.

Potential Industrial Applications
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While specific, large-scale industrial applications of 6-methoxyhexanal are not widely
documented, its chemical structure suggests its potential in several areas, primarily in the
fragrance and specialty chemicals industries.

Fragrance and Flavor Industry

Aliphatic aldehydes are known for their characteristic odors and are frequently used in the
formulation of perfumes and flavorings. While there is limited direct information on the olfactory
properties of 6-methoxyhexanal, structurally similar compounds are utilized in the fragrance
industry. For instance, 6-methoxy-2,6-dimethylheptanal is noted for its fresh, floral, and fruity
notes. It is plausible that 6-methoxyhexanal could contribute similar scent profiles and find use
as a fragrance ingredient in consumer products such as soaps, detergents, and air fresheners.

Organic Synthesis Intermediate

The reactivity of the aldehyde group makes 6-methoxyhexanal a valuable intermediate for the
synthesis of more complex molecules. It can be used in a variety of carbon-carbon bond-
forming reactions, such as aldol condensations and Wittig reactions, to build larger molecular
frameworks. The methoxy group can be carried through these synthetic steps to be present in
the final product, or it could potentially be cleaved to reveal a hydroxyl group for further
functionalization.

Polymer Chemistry

Theoretically, the aldehyde functionality of 6-methoxyhexanal could be utilized in polymer
synthesis. For example, it could undergo condensation reactions with suitable co-monomers to
form acetal resins. However, there is currently no documented evidence of 6-methoxyhexanal
being used in industrial polymer production.

Drug Development and Biological Activity

There is a notable absence of published research on the biological activities of 6-
methoxyhexanal. While aldehydes as a class can exhibit biological effects, often through
covalent modification of proteins, the specific pharmacological profile of 6-methoxyhexanal
has not been investigated. Therefore, its potential in drug development is currently unknown
and represents a field for future exploration. Researchers interested in this area would need to
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undertake foundational studies, including in vitro and in vivo screening, to determine any
potential therapeutic applications.

Safety and Handling

6-Methoxyhexanal is classified as a flammable liquid and vapor.[2][3] It is also reported to
cause skin and serious eye irritation, and may cause respiratory irritation.[2][3] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this chemical. It should be used in a well-ventilated area, and sources
of ignition should be avoided.

Conclusion

6-Methoxyhexanal is a versatile chemical with potential for industrial applications, particularly
as a synthetic intermediate and a fragrance ingredient. Its well-defined chemical reactivity,
stemming from the aldehyde functional group, allows for its use in the construction of more
complex molecules. While its application in the fragrance industry is plausible based on the
properties of structurally related compounds, further sensory analysis is required to confirm its
specific olfactory profile. The lack of data on its biological activity and potential for drug
development highlights a significant gap in the current scientific literature and presents an
opportunity for future research. As with any chemical, proper safety precautions must be
observed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [The Industrial Potential of 6-Methoxyhexanal: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6155086/docs#the-industrial-potential-of-6-
methoxyhexanal-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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